2-Deoxy-L-glucose

• CAS No.: 154-17-6
• Product Name: 2-Deoxy-L-glucose
• Molecular Formula: C6H12O5
• Molecular Weight: 164.16 g/mol
• IUPAC Name: (3S,4R,5S)-3,4,5,6-tetrahydroxyhexanal
• Standard InChI: InChI=1S/C6H12O5/c7-2-1-4(9)6(11)5(10)3-8/h2,4-6,8-11H,1,3H2/t4-,5-,6+/m0/s1
• Standard InChIKey: VRYALKFFQXWPIH-PBXRRBTRSA-N
• Isomeric SMILES: C(C=O)[C@@H]([C@H]([C@H](CO)O)O)O
• SMILES: C(C=O)C(C(C(CO)O)O)O
• Canonical SMILES: C(C=O)C(C(C(CO)O)O)O
• Appearance: Solid powder
• Boiling Point: Decomposes
• Melting Point: 147°C (296.6°F)
• Description: 2-Deoxyglucose, also known as 2-deoxy-D-mannose or D-2DGLC, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. 2-Deoxyglucose has been primarily detected in urine. Within the cell, 2-deoxyglucose is primarily located in the cytoplasm. 2-Deoxyglucose exists in all eukaryotes, ranging from yeast to humans.; 2-deoxyglucose is predominantly used as a diagnostic agent in its radiolabelled form (fluorine-18 is used as the radiolabel). By using positron emission tomography (PET), radiolabelled 2-deoxyglucose can determine glucose metabolism, which is altered in diseases such as cardiovascular disease, tumors, and Alzheimer's disease. Therapeutically, 2-deoxyglucose is an investigational drug that is being studied as an anticancer and antiviral agent. Concerning the former, 2- deoxyglucose was used as an adjunct to chemotherapy and radiotherapy in the treatment of solid tumors (lung, breast, pancreas, head, neck, and gastric tumors). The exact mechanisms of action of 2-deoxyglucose is still being investigated, but it is known that in hypoxic cancer cells, 2-deoxyglucose is a glycolysis inhibitor that prevents ATP production and, ultimately, cell survival. With respect to antiviral therapy, 2-deoxyglucose was shown to be effective against herpes simplex virus by affecting the virus' ability to penetrate cells. As an experimental drug, 2-deoxyglucose was demonstrated to work as an anticonvulsant in temporal lobe epilepsy. In this condition, 2-deoxyglucose represses the expression of certain proteins that are at high levels after a seizure. Although there are several possible therapeutic indications for 2-deoxyglucose, presently there is no approved indication for 2-deoxyglucose as a therapeutic agent.; 2-Deoxy-D-arabino-hexose. An antimetabolite of glucose with antiviral activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2 Deoxy D glucose; 2 Deoxyglucose; 2 Desoxy D glucose; 2-Deoxy-D-glucose; 2-Deoxyglucose; 2-Desoxy-D-glucose; Deoxyglucose
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• PubChem Compound: 17751002
• Last Modified: Nov 11 2021